N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Molecular Formula: C23H18N2O3S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C23H18N2O3S/c1-14-6-7-16(23-25-17-4-2-3-5-21(17)29-23)12-18(14)24-22(26)15-8-9-19-20(13-15)28-11-10-27-19/h2-9,12-13H,10-11H2,1H3,(H,24,26)
• InChI Key: CKEOUIDJGGDULD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=CC5=C(C=C4)OCCO5

Description

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, also known as BMB-314, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This molecule is a benzothiazole-based derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as acetylcholinesterase, or by modulating certain signaling pathways in cells.
Biochemical and Physiological Effects:
N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to have various biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species and to increase the activity of antioxidant enzymes in cells. It has also been found to reduce the levels of pro-inflammatory cytokines in the brain and to increase the levels of anti-inflammatory cytokines. In addition, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been found to increase the levels of certain neurotransmitters, such as dopamine and serotonin, in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in lab experiments is that it has been found to have low toxicity and to be well-tolerated in animal models. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully elucidate its effects.

Future Directions

There are several future directions for the study of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One direction is to further investigate its potential therapeutic applications, such as in the treatment of breast cancer and Alzheimer's disease. Another direction is to elucidate its mechanism of action and to identify its molecular targets. In addition, it may be worthwhile to investigate the effects of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in other animal models and to explore its potential use in combination with other drugs. Finally, it may be useful to develop more efficient synthesis methods for N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide in order to facilitate its use in research and potential clinical applications.
Conclusion:
In conclusion, N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a benzothiazole-based derivative that has been synthesized using various methods and has been studied for its potential therapeutic applications. It has been found to have anticancer and neuroprotective properties, as well as potential use in the treatment of Alzheimer's disease. Its mechanism of action is not fully understood, but it has been found to have various biochemical and physiological effects. There are several future directions for the study of N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide, including further investigation of its potential therapeutic applications and elucidation of its mechanism of action.

Synthesis Methods

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been synthesized using different methods. One of the methods involves the reaction of 2-methyl-5-nitrophenylamine and 2-aminobenzenethiol in the presence of potassium carbonate and dimethylformamide. The resulting compound is then reacted with 2,3-dihydro-1,4-benzodioxine-6-carboxylic acid and N,N'-dicyclohexylcarbodiimide in the presence of dimethylaminopyridine. The final product is purified using column chromatography.

Scientific Research Applications

N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been studied for its potential therapeutic applications. It has been found to have anticancer properties, specifically against breast cancer cells. In addition, it has also been studied for its neuroprotective effects, as it has been found to reduce neuroinflammation and oxidative stress in the brain. N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and learning.